Cas no 2171827-41-9 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid
• CAS No: 2171827-41-9
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6389647
• PubChem ID: 165811156
• Update Time: 2025-07-23

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid
• EN300-1510565
• 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}formamido)pentanoic acid
• 2171827-41-9

• Inchi： 1S/C27H27N3O5/c1-17(10-11-25(31)32)30-26(33)18-12-13-28-19(14-18)15-29-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,17,24H,10-11,15-16H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ORBQZLJOPOUDOF-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C=CN=1)C(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid

Recent Advances in the Study of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid (CAS: 2171827-41-9)

The compound 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid (CAS: 2171827-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of investigation has been the role of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a protecting group for amino acids, particularly in the synthesis of complex peptides with high purity and yield. The fluorenylmethoxycarbonyl (Fmoc) group in the compound provides stability under basic conditions, making it an ideal choice for stepwise peptide elongation. Recent advancements have also highlighted its compatibility with automated synthesis platforms, further enhancing its utility in large-scale production.

In addition to its applications in peptide synthesis, this compound has shown promise in the development of enzyme inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* revealed that derivatives of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid exhibit potent inhibitory activity against specific proteases involved in inflammatory pathways. The study employed molecular docking and kinetic assays to elucidate the binding mechanisms, providing valuable insights for the design of next-generation anti-inflammatory drugs.

Another groundbreaking study, conducted by a team at the University of Cambridge, explored the compound's potential in targeted drug delivery systems. By conjugating 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid with nanoparticles, researchers achieved enhanced cellular uptake and reduced off-target effects in preclinical models. This approach holds particular promise for the treatment of cancers with limited therapeutic options, as it allows for the precise delivery of cytotoxic agents to tumor cells while sparing healthy tissues.

Despite these advancements, challenges remain in the optimization of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid for clinical applications. Issues such as solubility, stability in physiological conditions, and scalability of synthesis require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of novel synthetic routes. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical therapeutics.

In conclusion, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)pentanoic acid (CAS: 2171827-41-9) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from peptide synthesis to enzyme inhibition and targeted drug delivery, underscoring its broad utility. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of innovative therapies. Future studies should focus on overcoming existing challenges and expanding its therapeutic potential.